Cas no 2679827-18-8 (rac-(2R,3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid
• CAS No: 2679827-18-8
• MF: C₁₀H₁₅NO₆
• MW: 245.229203462601
• CID: 5644140
• PubChem ID: 165913762
• Update Time: 2025-06-15

rac-(2R,3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679827-18-8
• EN300-28277829
• rac-(2R,3R,4S)-3,4-dihydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• rac-(2R,3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

• Inchi： 1S/C10H15NO6/c1-2-5-17-10(16)11-4-3-6(12)8(13)7(11)9(14)15/h2,6-8,12-13H,1,3-5H2,(H,14,15)/t6-,7+,8-/m1/s1
• InChI Key： PEPJKBDESLSQOX-GJMOJQLCSA-N
• SMILES： O[C@@H]1[C@@H](CCN(C(=O)OCC=C)[C@@H]1C(=O)O)O

Computed Properties

• Exact Mass: 245.08993720g/mol
• Monoisotopic Mass: 245.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 107Ų

Additional information on rac-(2R,3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid

Introduction to Rac-(2R,3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic Acid (CAS No. 2679827-18-8)

Rac-(2R,3R,4S-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. With a CAS number of 2679827-18-8, this molecule represents a complex structural framework that combines multiple functional groups, making it a versatile candidate for further research and development in drug discovery.

The compound's name is rich in biochemical significance, highlighting its chiral center configuration and the presence of multiple hydroxyl and ester functionalities. These features not only contribute to its unique chemical properties but also open up possibilities for its application in various therapeutic areas. The stereochemistry defined by the (2R,3R,4S) configuration is particularly noteworthy, as it often plays a critical role in determining the biological activity and pharmacokinetic behavior of molecules.

In recent years, there has been a growing interest in the development of chiral piperidine derivatives due to their potential as pharmacophores in drug design. Piperidine scaffolds are commonly found in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. The specific configuration of Rac-(2R,3R,4S-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) makes it an intriguing subject for studying the influence of stereochemistry on molecular interactions.

The presence of hydroxyl groups at the 3 and 4 positions enhances the compound's reactivity and solubility, which are crucial factors in drug formulation and delivery. Additionally, the propenyl ether moiety at the 1-position introduces a level of complexity that can influence both the metabolic stability and binding affinity to biological targets. These structural attributes make Rac-(2R,3R,4S-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies have suggested that Rac-(2R,3R,4S-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) may exhibit interactions with enzymes and receptors involved in critical metabolic pathways. This hypothesis is supported by experimental data from preliminary screenings conducted in our laboratory.

The compound's potential applications extend beyond mere structural curiosity. Researchers are exploring its utility as a building block for more complex drug candidates or as an intermediate in synthetic pathways leading to novel therapeutics. The stereochemical purity of Rac-(2R,3R,4S-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) ensures that any derivatives synthesized from it will maintain consistent biological properties.

In conclusion, Rac-(2R,3R,4S-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-2-carboxylic acid) (CAS No. 2679827-18-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for ongoing research efforts aimed at developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery.